8-O-Acetyl-N-acetylneuraminic acid
8-O-Acetyl-N-acetylneuraminic acid
Brand Name:
Vulcanchem
CAS No.:
18529-64-1
VCID:
VC21052148
InChI:
InChI=1S/C13H21NO10/c1-5(16)14-9-7(18)3-13(22,12(20)21)24-11(9)10(19)8(4-15)23-6(2)17/h7-11,15,18-19,22H,3-4H2,1-2H3,(H,14,16)(H,20,21)/t7-,8+,9+,10+,11+,13-/m0/s1
SMILES:
CC(=O)NC1C(CC(OC1C(C(CO)OC(=O)C)O)(C(=O)O)O)O
Molecular Formula:
C13H21NO10
Molecular Weight:
351.31 g/mol
8-O-Acetyl-N-acetylneuraminic acid
CAS No.: 18529-64-1
Cat. No.: VC21052148
Molecular Formula: C13H21NO10
Molecular Weight: 351.31 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 18529-64-1 |
|---|---|
| Molecular Formula | C13H21NO10 |
| Molecular Weight | 351.31 g/mol |
| IUPAC Name | (2S,4S,5R,6R)-5-acetamido-6-[(1S,2R)-2-acetyloxy-1,3-dihydroxypropyl]-2,4-dihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C13H21NO10/c1-5(16)14-9-7(18)3-13(22,12(20)21)24-11(9)10(19)8(4-15)23-6(2)17/h7-11,15,18-19,22H,3-4H2,1-2H3,(H,14,16)(H,20,21)/t7-,8+,9+,10+,11+,13-/m0/s1 |
| Standard InChI Key | PPOPOQUIFLBQOB-GRRZBWEESA-N |
| Isomeric SMILES | CC(=O)N[C@@H]1[C@H](C[C@](O[C@H]1[C@@H]([C@@H](CO)OC(=O)C)O)(C(=O)O)O)O |
| SMILES | CC(=O)NC1C(CC(OC1C(C(CO)OC(=O)C)O)(C(=O)O)O)O |
| Canonical SMILES | CC(=O)NC1C(CC(OC1C(C(CO)OC(=O)C)O)(C(=O)O)O)O |
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